Cas no 356092-84-7 (1-Methoxy-N-(3-methylbenzyl)propan-2-amine)
1-Methoxy-N-(3-methylbenzyl)propan-2-amine is a synthetic amine compound featuring a methoxy-substituted propylamine backbone and a 3-methylbenzyl substituent. This structure imparts unique physicochemical properties, making it valuable in organic synthesis and pharmaceutical research. The methoxy group enhances solubility in polar solvents, while the aromatic methylbenzyl moiety contributes to stability and potential bioactivity. Its well-defined molecular architecture allows for precise functionalization, making it a versatile intermediate in the development of specialty chemicals. The compound's balanced lipophilicity and electron-donating characteristics further support its utility in catalysis and ligand design. High purity grades are available to meet stringent research and industrial requirements.
356092-84-7 structure
Product Name:1-Methoxy-N-(3-methylbenzyl)propan-2-amine
CAS No:356092-84-7
MF:C12H19NO
MW:193.285363435745
CID:1085112
PubChem ID:2852613
Update Time:2025-06-07
1-Methoxy-N-(3-methylbenzyl)propan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-Methoxy-N-(3-methylbenzyl)propan-2-amine
- (2-METHOXY-1-METHYL-ETHYL)-(3-METHYL-BENZYL)-AMINE
- (2-methoxy-1-methylethyl)(3-methylbenzyl)amine(SALTDATA: HBr)
- 1-methoxy-N-[(3-methylphenyl)methyl]propan-2-amine
- (2-methoxy-1-methylethyl)(3-methylbenzyl)amine
- AC1MEBO2
- CTK4H4939
- MolPort-001-505-020
- Oprea1_055985
- Oprea1_783509
- STK145657
- AKOS016344356
- DB-016329
- 356092-84-7
- Cambridge id 5559382
- CHEMBL1623601
- AKOS000231082
- (1-methoxypropan-2-yl)[(3-methylphenyl)methyl]amine
- N-(2-METHOXY-1-METHYLETHYL)-N-(3-METHYLBENZYL)AMINE
- DTXSID90386082
-
- MDL： MFCD01469254
- Inchi： 1S/C12H19NO/c1-10-5-4-6-12(7-10)8-13-11(2)9-14-3/h4-7,11,13H,8-9H2,1-3H3
- InChI Key： GKPUKIMRCPIANO-UHFFFAOYSA-N
- SMILES： O(C)CC(C)NCC1C=CC=C(C)C=1
Computed Properties
- Exact Mass: 193.14700
- Monoisotopic Mass: 193.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- PSA: 21.26000
- LogP: 2.51040
1-Methoxy-N-(3-methylbenzyl)propan-2-amine Customs Data
- HS CODE：2922199090
- Customs Data：
China Customs Code:
2922199090Overview:
2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Summary:
2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1-Methoxy-N-(3-methylbenzyl)propan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1627034-1g |
1-Methoxy-N-(3-methylbenzyl)propan-2-amine |
356092-84-7 | 98% | 1g |
￥6720.00 | 2024-05-17 | |
| Crysdot LLC | CD12079403-1g |
1-Methoxy-N-(3-methylbenzyl)propan-2-amine |
356092-84-7 | 95+% | 1g |
$427 | 2024-07-24 |
1-Methoxy-N-(3-methylbenzyl)propan-2-amine Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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